Cas no 70624-30-5 (2-(5-Methylthiophen-2-yl)acetic acid)

• Product Name: 2-(5-Methylthiophen-2-yl)acetic acid
• CAS No: 70624-30-5
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 1027089
• PubChem ID: 4527177
• Update Time: 2025-10-17

2-(5-Methylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methylthiophen-2-yl)acetic acid
• (5-methyl-[2]thienyl)-acetic acid
• (5-methylthien-2-yl)acetic acid
• (5-methylthiophen-2-yl)acetic acid
• 5-methyl-2-carboxymethylthiophene
• 5-methyl-2-thiopheneacetic acid
• 5-methyl-thienylacetic acid
• AC1NC2JJ
• AC1Q2LVK
• ANW-71812
• BBL020522
• CTK6C0087
• SureCN1260565
• CS-0251394
• MFCD02664815
• DTXSID20403958
• PGLXPQAKVJMSMN-UHFFFAOYSA-N
• BS-13255
• (5-METHYL-2-THIENYL)ACETIC ACID
• 70624-30-5
• SCHEMBL1260565
• EN300-54598
• 2-Thiopheneacetic acid, 5-methyl-
• VCA62430
• 2-(5-methylthiophen-2-yl)aceticAcid
• Z362118824
• AKOS000505640
• 2-(5-methyl-2-thienyl)acetic acid
• STK893211
• SY175814
• DB-354890

• MDL： MFCD02664815
• Inchi： 1S/C7H8O2S/c1-5-2-3-6(10-5)4-7(8)9/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： PGLXPQAKVJMSMN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(=O)O

Computed Properties

• Exact Mass: 156.02454
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-Methylthiophen-2-yl)acetic acid

Recent Advances in the Application of 2-(5-Methylthiophen-2-yl)acetic acid (CAS: 70624-30-5) in Chemical Biology and Pharmaceutical Research

2-(5-Methylthiophen-2-yl)acetic acid (CAS: 70624-30-5) is a thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its methyl-substituted thiophene ring and acetic acid functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. The unique structural features of 2-(5-Methylthiophen-2-yl)acetic acid make it a valuable scaffold for designing novel therapeutic compounds with improved efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of derivatives synthesized from 2-(5-Methylthiophen-2-yl)acetic acid. The study demonstrated that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential as candidates for treating chronic inflammatory diseases. The researchers employed molecular docking studies to elucidate the interaction between the derivatives and the active site of cyclooxygenase-2 (COX-2), providing insights into the mechanism of action. These findings highlight the compound's utility in designing next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Another notable application of 2-(5-Methylthiophen-2-yl)acetic acid is in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel thiophene-based analogs using this compound as a starting material. The resulting analogs exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed the enhanced antimicrobial activity to the electron-rich thiophene ring, which facilitates interactions with bacterial cell membranes and intracellular targets. These results underscore the potential of 2-(5-Methylthiophen-2-yl)acetic acid as a building block for developing new antibiotics to address the growing threat of antimicrobial resistance.

Recent advancements in synthetic methodologies have also expanded the utility of 2-(5-Methylthiophen-2-yl)acetic acid in drug discovery. A 2023 paper in Organic Letters described a novel catalytic system for the efficient functionalization of the thiophene ring, enabling the rapid generation of diverse derivatives with tailored pharmacological properties. This approach has been particularly valuable in optimizing the pharmacokinetic profiles of lead compounds, addressing challenges such as poor solubility and metabolic instability. The ability to rapidly modify the core structure of 2-(5-Methylthiophen-2-yl)acetic acid has accelerated the discovery of drug candidates with improved therapeutic indices.

In conclusion, 2-(5-Methylthiophen-2-yl)acetic acid (CAS: 70624-30-5) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its structural versatility, combined with recent synthetic innovations, has enabled the development of novel bioactive molecules with applications in inflammation, infection, and oncology. Future research directions may include exploring its potential in targeted drug delivery systems and combination therapies, further expanding its impact on modern medicine. As the field progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs and advancing drug discovery efforts.